Cas no 1806800-74-7 (3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid)
3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid
-
- Inchi: 1S/C8H7BrF2N2O2/c9-2-5-6(12)3(8(14)15)1-4(13-5)7(10)11/h1,7H,2,12H2,(H,14,15)
- InChI Key: LSWXVORXXKUVKY-UHFFFAOYSA-N
- SMILES: BrCC1C(=C(C(=O)O)C=C(C(F)F)N=1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 243
- XLogP3: 1.5
- Topological Polar Surface Area: 76.2
3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029064162-1g |
3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid |
1806800-74-7 | 97% | 1g |
$1,475.10 | 2022-03-31 |
3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid
Comprehensive Overview of 3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806800-74-7)
3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806800-74-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of small-molecule inhibitors and fluorinated compounds.
The structural features of 3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid make it a valuable intermediate in medicinal chemistry. Its amino and carboxylic acid moieties enable facile derivatization, while the bromomethyl group offers reactivity for cross-coupling reactions. Recent studies highlight its utility in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics targeting resistant pathogens. Additionally, the difluoromethyl group enhances metabolic stability, a key consideration in modern drug design.
In the context of sustainable chemistry, this compound aligns with trends favoring fluorine-containing scaffolds due to their improved pharmacokinetic properties. The agrochemical industry also explores its derivatives for crop protection, leveraging the pyridine core for pesticidal activity. With the rise of AI-driven drug discovery, computational tools increasingly predict the reactivity of such heterocyclic compounds, accelerating their adoption in high-throughput screening.
From a synthetic perspective, CAS No. 1806800-74-7 is often discussed in forums focusing on organobromine chemistry and fluorination techniques. Its stability under various conditions makes it a reliable candidate for multistep synthesis. Researchers frequently inquire about its solubility in polar solvents and compatibility with Pd-catalyzed reactions, reflecting practical concerns in laboratory settings.
Environmental and regulatory aspects of 3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid are also under scrutiny. As industries prioritize green chemistry, efforts to optimize its synthesis with reduced waste gain traction. The compound’s patent landscape reveals its inclusion in proprietary formulations, underscoring its commercial relevance. For those exploring structure-activity relationships (SAR), this molecule serves as a case study in balancing reactivity and safety.
In summary, CAS No. 1806800-74-7 exemplifies innovation at the intersection of fluorine chemistry and pharmaceutical intermediates. Its adaptability to diverse research needs—from bioconjugation to material functionalization—positions it as a compound of enduring interest. As scientific communities address challenges like drug resistance and sustainable synthesis, this pyridine derivative will likely remain a focal point for interdisciplinary collaboration.
1806800-74-7 (3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)